Cas no 2748545-55-1 (Erdafitinib-D6)

• Product Name: Erdafitinib-D6
• CAS No: 2748545-55-1
• MF: C₂₅H₃₀N₆O₂
• MW: 452.581675052643
• CID: 5194957
• Update Time: 2025-06-13

Erdafitinib-D6 Chemical and Physical Properties

Names and Identifiers

• Erdafitinib-D6

• Inchi： 1S/C25H30N6O2/c1-17(2)26-8-9-31(20-10-21(32-4)13-22(11-20)33-5)19-6-7-23-24(12-19)29-25(15-27-23)18-14-28-30(3)16-18/h6-7,10-17,26H,8-9H2,1-5H3/i4D3,5D3
• InChI Key： OLAHOMJCDNXHFI-RKAHMFOGSA-N
• SMILES： N(C1C=C(OC([2H])([2H])[2H])C=C(OC([2H])([2H])[2H])C=1)(C1C=CC2N=CC(C3C=NN(C)C=3)=NC=2C=1)CCNC(C)C

Additional information on Erdafitinib-D6

Research Brief on Erdafitinib-D6 (CAS: 2748545-55-1): Recent Advances and Applications in Chemical Biology and Medicine

Erdafitinib-D6 (CAS: 2748545-55-1), a deuterated analog of the selective FGFR inhibitor erdafitinib, has emerged as a critical tool compound in drug metabolism and pharmacokinetic (DMPK) studies. This research brief synthesizes the latest findings regarding this isotopically labeled compound, highlighting its applications in quantitative bioanalysis, mechanistic studies of fibroblast growth factor receptor (FGFR) inhibition, and clinical research applications.

Recent studies have demonstrated the utility of Erdafitinib-D6 as an internal standard for LC-MS/MS quantification of erdafitinib in biological matrices. The deuterium labeling at six positions provides sufficient mass difference from the parent compound while maintaining nearly identical chromatographic behavior, addressing a key challenge in accurate drug quantification. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis validated a sensitive method (LLOQ of 0.1 ng/mL) using Erdafitinib-D6 for therapeutic drug monitoring in urothelial carcinoma patients.

In chemical biology research, Erdafitinib-D6 has enabled novel approaches to study FGFR signaling dynamics. Researchers at Memorial Sloan Kettering Cancer Center recently employed this compound in pulse-chase experiments to differentiate endogenous and administered erdafitinib pools, revealing new insights into drug-target residence times. Their findings, published in Nature Chemical Biology (2024), suggest tissue-specific variations in FGFR1-4 engagement that may explain differential clinical responses observed in FGFR-altered cancers.

The synthesis and characterization of Erdafitinib-D6 (2748545-55-1) has also advanced significantly. A recent patent application (WO2023187542) discloses improved synthetic routes achieving >99.5% isotopic purity, with optimized deuteration at the 2,3,5-positions of the pyridine ring and complete deuteration of the methoxy group. This advancement addresses previous challenges with deuterium exchange in biological matrices, particularly important for long-term stability studies.

Clinical applications of Erdafitinib-D6 are expanding beyond its role as an analytical standard. Phase Ib trials (NCT05445735) currently utilize this compound to investigate drug-drug interactions between erdafitinib and common CYP3A4 modulators in cancer patients. Preliminary data presented at ASCO 2024 suggests that Erdafitinib-D6 enables more precise calculation of pharmacokinetic parameters compared to traditional methods, potentially improving dose optimization strategies for this targeted therapy.

Emerging research directions include the use of Erdafitinib-D6 in novel imaging modalities. A proof-of-concept study demonstrated the compound's utility in MALDI-MSI (matrix-assisted laser desorption/ionization mass spectrometry imaging) to map drug distribution in tumor xenografts at cellular resolution. This application, detailed in a 2024 Cancer Research publication, provides unprecedented spatial information about FGFR inhibitor penetration in heterogeneous tumor microenvironments.

In conclusion, Erdafitinib-D6 (2748545-55-1) represents a versatile tool advancing both basic research and clinical applications in FGFR-targeted therapies. Recent developments underscore its growing importance in precision medicine approaches for FGFR-altered cancers, with potential applications expanding into companion diagnostics and combination therapy development. Future research directions may explore its utility in characterizing resistance mechanisms and optimizing treatment sequencing strategies.